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Introduction
Centrosomal Protein 63 (CEP63) is a constitutively expressed protein that localizes to the

centrosome throughout the cell cycle.[1] Initially identified as a component of the centrosome

proteome, CEP63 has emerged as a critical regulator of fundamental cellular processes,

including centriole duplication, mitotic entry, and spindle assembly.[1] Its multifaceted roles

place it at the heart of cell cycle checkpoints, mechanisms that ensure the fidelity of cell

division and the maintenance of genomic stability. Mutations in the CEP63 gene are linked to

Seckel syndrome, a human autosomal recessive disorder characterized by microcephaly and

dwarfism, underscoring its importance in development.[2] Furthermore, dysregulation of CEP63

expression has been associated with oncogenesis, highlighting its potential as a therapeutic

target.[1][3] This technical guide provides a comprehensive overview of CEP63's involvement

in cell cycle checkpoints, detailing its molecular interactions, the signaling pathways it governs,

and the experimental methodologies used to elucidate its functions.

CEP63 in G2/M Transition and Mitotic Entry
The transition from G2 phase to mitosis is a tightly regulated process orchestrated by the

activation of the Cyclin-dependent kinase 1 (Cdk1)-Cyclin B1 complex. The centrosome serves

as a crucial hub for this activation.[1][4] CEP63 plays an indispensable role in this process by

acting as a centrosomal recruitment factor for Cdk1.[1][4][5]
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Signaling Pathway for Mitotic Entry
CEP63 directly interacts with and recruits Cdk1 to the centrosomes, a prerequisite for the

initiation of mitosis.[1] Depletion of CEP63 leads to a significant reduction in centrosomal Cdk1

levels, which mimics the phenotype of direct Cdk1 depletion.[4] This failure to activate the

centrosomal pool of Cdk1 results in "mitotic skipping," where cells fail to enter mitosis and

instead undergo endoreduplication, leading to polyploidy and genomic instability.[1]
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Email: info@benchchem.com or Request Quote Online.

References

1. aacrjournals.org [aacrjournals.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b607335?utm_src=pdf-body-img
https://www.benchchem.com/product/b607335?utm_src=pdf-custom-synthesis
https://aacrjournals.org/cancerres/article/71/6/2129/570389/Cep63-Recruits-Cdk1-to-the-Centrosome-Implications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CEP63 deficiency promotes p53-dependent microcephaly and reveals a role for the
centrosome in meiotic recombination - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Cep63 knockout inhibits the malignant phenotypes of papillary thyroid cancer cell line
TPC-1 - PMC [pmc.ncbi.nlm.nih.gov]

4. Cep63 recruits Cdk1 to the centrosome: implications for regulation of mitotic entry,
centrosome amplification, and genome maintenance - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CEP63: A Linchpin in Cell Cycle Checkpoint Control].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607335#cep63-s-involvement-in-cell-cycle-
checkpoints]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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